Cas no 935660-79-0 (1-(2-Methylphenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea)

• Product Name: 1-(2-Methylphenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• CAS No: 935660-79-0
• MF: C₂₀H₂₅BN₂O₃
• MW: 352.2351
• MDL: MFCD28396991
• CID: 4660219
• PubChem ID: 16125046
• Update Time: 2024-10-26

1-(2-Methylphenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• (4-(3-(2-Methyphenyl)ureido)phenyl)boronic acid pinacol ester
• 3-(2-methylphenyl)-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• N-(2-Methylphenyl)-N'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1-(2-Methylphenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 935660-79-0
• AS-55455
• (4-(3-(2-METHYLPHENYL)UREIDO)PHENYL)BORONIC ACID PINACOL ESTER
• D93869
• CS-0458754
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(o-tolyl)urea
• AKOS037644878

• MDL： MFCD28396991
• Inchi： 1S/C20H25BN2O3/c1-14-8-6-7-9-17(14)23-18(24)22-16-12-10-15(11-13-16)21-25-19(2,3)20(4,5)26-21/h6-13H,1-5H3,(H2,22,23,24)
• InChI Key： CDGWNTATCIGISB-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C([H])C(=C([H])C=2[H])N([H])C(N([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])[H])=O)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 352.1958228g/mol
• Monoisotopic Mass: 352.1958228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6